Cas no 775-06-4 (DL-m-Tyrosine)

DL-m-Tyrosine Properties

Names and Identifiers

• DL-m-Tyrosine
• 3-(3-Hydroxyphenyl)-DL-alanine
• dl-meta-tyrosine
• Tyrosine
• 2-Amino-3-(3-hydroxyphenyl)propanoic acid
• DL-3-Tyrosine
• 3-Hydroxy-DL-phenylalanine
• 3-hydroxy-phenylalanine
• D,L-M-TYR
• DL-3-OH-Phe
• L-3-hydroxy-phenylalanine
• M-TYROSINE
• DL-Phenylalanine,3-hydroxy-
• m-Tyrosine, DL- (8CI)
• DL-3-(m-Hydroxyphenyl)alanine
• DL-3-Hydroxyphenylalanine
• DL-Metatyrosine
• DL-m-Hydroxyphenylalanine
• DL-a-m-Tyrosine
• Metatyrosine
• NSC 89304
• m-DL-Tyrosine
• m-Hydroxyphenylalanine
• (+/-)-2-Amino-3-(3-hydroxyphenyl)propionic acid
• +Expand

• MDL： MFCD00002597
• InChIKey： JZKXXXDKRQWDET-UHFFFAOYSA-N
• Inchi： 1S/C9H11NO3/c10-8(9(12)13)5-6-2-1-3-7(11)4-6/h1-4,8,11H,5,10H2,(H,12,13)
• SMILES： OC(C(CC1C=CC=C(C=1)O)N)=O
• BRN： 2416853

Computed Properties

• Exact Mass: 181.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.073893
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 83.6

Experimental Properties

• LogP: 1.04690
• PSA: 83.55000
• Merck: 9839
• Refractive Index: 1.5270 (estimate)
• Boiling Point: 314.29°C (rough estimate)
• Melting Point: 280-285 °C (dec.) (lit.)
• Flash Point: STABILITY
• Solubility: Soluble in 1M HCl.
• Color/Form: Solid
• Solubility: Not determined
• Density: 1.2375 (rough estimate)

DL-m-Tyrosine Security Information

• Symbol: GHS07
• RTECS：YP2278000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

DL-m-Tyrosine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters